Cas no 3387-73-3 (Adenosine, 5'-S-2-propenyl-5'-thio-)

Adenosine, 5'-S-2-propenyl-5'-thio- structure
3387-73-3 structure
Product Name:Adenosine, 5'-S-2-propenyl-5'-thio-
CAS No:3387-73-3
MF:C13H17N5O3S
MW:323.370780706406
CID:1465772
Update Time:2024-08-25

Adenosine, 5'-S-2-propenyl-5'-thio- Chemical and Physical Properties

Names and Identifiers

    • Adenosine, 5'-S-2-propenyl-5'-thio-
    • Adenosine, 5'-S-2-propen-1-yl-5'-thio-
    • Inchi: 1S/C13H17N5O3S/c1-2-3-22-4-7-9(19)10(20)13(21-7)18-6-17-8-11(14)15-5-16-12(8)18/h2,5-7,9-10,13,19-20H,1,3-4H2,(H2,14,15,16)/t7-,9-,10-,13-/m1/s1
    • InChI Key: GDDLOMHXPIROTK-QYVSTXNMSA-N
    • SMILES: S(CC=C)C[C@H]1O[C@@H](N2C3C(=C(N=CN=3)N)N=C2)[C@H](O)[C@@H]1O

Computed Properties

  • Exact Mass: 323.10541

Experimental Properties

  • Density: 1.67±0.1 g/cm3(Predicted)
  • Boiling Point: 647.0±65.0 °C(Predicted)
  • PSA: 119.31
  • pka: 13.12±0.70(Predicted)
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